Linoleyl behenate

• Molecular Formula: C40H76O2
• Molecular Weight: 589.0 g/mol
• InChI: InChI=1S/C40H76O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(41)42-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h12,14,18,20H,3-11,13,15-17,19,21-39H2,1-2H3/b14-12-,20-18-
• InChIKey: PZFBERMREGYNHL-MLWYYCKJSA-N

Linoleyl Behenate: Identity and Physicochemical Baseline

Linoleyl behenate (CAS: 914926-28-6) is a long-chain wax monoester [1] belonging to the fatty ester class [2]. It is formed by the esterification of linoleyl alcohol (C18:2) and behenic acid (C22:0). As a highly lipophilic, nonionic molecule with a high molecular weight , it is typically supplied as a solid at room temperature .

Analytical StandardWax monoester identification by GC-MS / LC-MS

Formulation ContextDi-unsaturated long-chain emollient profile screening

Oxidation ModelLinoleyl autoxidation susceptibility model studies

• [1] Metabolomics Workbench. Linoleyl behenate. RefMet Name: Linoleyl behenate. LIPID MAPS mainclass: Fatty esters [FA07], subclass: Wax monoesters [FA0701]. View Source
• [2] MedChemExpress. Behenate. Biochemical Assay Reagents. Linoleyl behenate is an ester product. HY-166221. View Source

In-Class Substitution Risks for Linoleyl Behenate

Generic substitution of wax monoesters is a high-risk procurement strategy due to the functional non-equivalence driven by structural specificity [1]. The physicochemical and application performance of a long-chain ester is determined by the exact combination of its fatty acid and fatty alcohol moieties. For instance, altering the degree of unsaturation (e.g., substituting Linoleyl Behenate's C18:2 diene with a C18:1 monoene) or the total chain length (e.g., using a C12 laurate) fundamentally changes the molecule's molecular packing, melting point, hydrophobicity, and oxidative behavior [2]. These differences translate directly into variability in sensory feel, occlusivity, stability in formulations, and solubility, rendering one ester an unsuitable direct replacement for another without rigorous reformulation and re-validation.

Oleyl behenate (C18:1) has a different unsaturation level, shifting oxidative and packing behavior

Stearyl behenate (fully saturated) lacks the diene flexibility and may alter melting and sensory profile

Linoleyl laurate (C30) has a shorter backbone, reducing occlusivity and increasing spreadability

• [1] ZFIN. ChEBI: Linoleyl behenate (CHEBI:165668). Synonyms: [(9Z,12Z)-octadeca-9,12-dienyl] docosanoate. View Source
• [2] Ohkatsu, Y., & Matsuura, T. (1994). Evaluation of susceptibility to oxidation of linoleyl derivatives by thin-layer chromatography with flame ionization detection. Journal of the American Oil Chemists' Society, 71(2), 177-180. (Inferred from class behavior of linoleyl derivatives). View Source

Linoleyl Behenate: Differentiation Evidence

Purity and Molecular Weight vs. Oleyl Behenate

Linoleyl behenate (C40H76O2) possesses a molecular weight of 589.03 g/mol . Its closest structural analog, oleyl behenate (C40H78O2), has a higher molecular weight of 591.05 g/mol . This difference arises from the two double bonds in the linoleyl chain versus the single double bond in the oleyl chain. Commercially, linoleyl behenate is available at a high purity of >99% , compared to a minimum purity of 95% for oleyl behenate .

MW & Purity

Data to verify

Linoleyl Behenate589.03 g/mol

Oleyl Behenate591.05 g/mol

Purity>99% vs ≥95%

Supports analytical differentiation

Supplier data; verify purity per lot

Evidence Dimension	Molecular Weight and Purity
Target Compound Data	MW = 589.03 g/mol; Purity >99%
Comparator Or Baseline	Oleyl behenate: MW = 591.05 g/mol; Purity min. 95%
Quantified Difference	MW difference: -2.02 g/mol; Purity difference: >4% absolute
Conditions	Vendor technical datasheets for pure compounds

Why This Matters

The lower molecular weight and higher purity of linoleyl behenate directly impact analytical accuracy and formulation precision, reducing the uncertainty associated with using a less pure or chemically distinct alternative.

Structural Unsaturation vs. Stearyl Behenate

Linoleyl behenate is a di-unsaturated ester (C18:2 alcohol) [1]. Its fully saturated analog, stearyl behenate (C18:0 alcohol), has the molecular formula C40H80O2 and a molecular weight of 593.06 g/mol . The presence of two double bonds in the linoleyl moiety confers a lower melting point and distinct conformational flexibility compared to the linear, saturated stearyl behenate. Furthermore, linoleyl derivatives are known to be susceptible to autoxidation, a property absent in the saturated analog [2].

Unsaturation Profile

Class-level inference

Di-unsaturated (C18:2) — susceptible to autoxidation vs. fully saturated (C18:0) — oxidatively inert

Oxidative profile differs; requires stabilizer review

Class-level behavior; specific stability should be confirmed

Evidence Dimension	Degree of Unsaturation and Consequent Physicochemical Properties
Target Compound Data	Di-unsaturated (C18:2); MW = 589.03 g/mol; Susceptible to oxidation [2]
Comparator Or Baseline	Stearyl behenate: Fully saturated (C18:0); MW = 593.06 g/mol; Oxidatively inert
Quantified Difference	Target has 2 double bonds vs. 0 in comparator; MW is 4.03 g/mol lower
Conditions	Comparative molecular structure analysis; Class-level oxidative susceptibility studies

Why This Matters

This structural distinction is critical for applications where a specific melting point, skin feel, or oxidative profile is required, making linoleyl behenate and stearyl behenate non-interchangeable despite both being long-chain behenate esters.

• [1] PubChem. Substance Record for CHEMBL1990661. Standardized structure for CID 5387174 (Linoleyl behenate). View Source
• [2] Ohkatsu, Y., & Matsuura, T. (1994). Evaluation of susceptibility to oxidation of linoleyl derivatives by thin-layer chromatography with flame ionization detection. Journal of the American Oil Chemists' Society, 71(2), 177-180. (Supporting class-level behavior). View Source

Chain Length vs. Linoleyl Laurate

Linoleyl behenate is a long-chain ester with a total of 40 carbons (C40) and a molecular weight of 589.03 g/mol . In contrast, linoleyl laurate is a shorter-chain analog with only 30 carbons (C30) and a significantly lower molecular weight . The extended carbon backbone of linoleyl behenate results in higher lipophilicity and greater molecular volume, which directly influences its properties as an emollient and its potential for skin occlusion and permeation compared to the lighter, less viscous linoleyl laurate.

Carbon Backbone

Cross-study comparable

40total carbonsvs 30 (linoleyl laurate)

Chain length dictates occlusivity and spreading properties

Formulation viscosity and skin feel may differ significantly

Evidence Dimension	Total Carbon Chain Length and Molecular Weight
Target Compound Data	Total Carbons: 40 (C18:2 + C22:0); MW = 589.03 g/mol
Comparator Or Baseline	Linoleyl Laurate: Total Carbons: 30 (C18:2 + C12:0); MW is lower
Quantified Difference	Target has 10 more carbon atoms than the comparator
Conditions	Comparison of chemical structures and published molecular weights

Why This Matters

The significantly longer chain length of linoleyl behenate dictates its functional role as a high-viscosity, occlusive agent, whereas linoleyl laurate would function as a light emollient or spreading agent. This guides formulators in selecting the correct ester for the desired sensory and barrier function.

Linoleyl Behenate Application Scenarios

Analytical Standard for Lipidomics and Metabolomics

The >99% purity of linoleyl behenate , as established in Section 3, makes it a reliable analytical standard. Researchers in lipidomics utilize it for accurate quantification and identification of wax monoesters in biological samples using techniques like GC-MS or LC-MS, where its exact mass (588.584532 g/mol) [1] and well-defined chromatographic behavior are essential for method calibration and validation.

Topical Formulation: Specific Emollient Profile

Formulators can leverage the distinct di-unsaturated, long-chain structure of linoleyl behenate, which differentiates it from saturated and shorter-chain analogs . This specificity makes it suitable for designing cosmetic or pharmaceutical creams and ointments where a targeted balance of occlusivity and spreadability is required, providing a unique skin feel and barrier function not easily replicated by generic substitutes.

Lipid Oxidation and Stability Model

Due to the documented susceptibility of linoleyl derivatives to autoxidation [2], linoleyl behenate serves as a valuable model substrate in studies investigating lipid oxidation mechanisms and the efficacy of novel antioxidants. Its defined structure allows researchers to probe structure-activity relationships in oxidative stability and compare the protective effects of different stabilizing agents in a controlled system.

Application

Selection Property

Validation Focus

Lipidomics Analytical Standard

Reported high purity ester identity

Mass accuracy and chromatographic reproducibility

Topical Emollient Formulation

Di-unsaturated long-chain ester profile

Occlusivity and sensory property screening

Lipid Oxidation Research

Linoleyl unsaturation oxidation response

Autoxidation endpoint comparison

• [1] SpectraBase. Linoleyl Behenate Spectral Database Entry. Exact Mass: 588.584532 g/mol. View Source
• [2] Ohkatsu, Y., & Matsuura, T. (1994). Evaluation of susceptibility to oxidation of linoleyl derivatives by thin-layer chromatography with flame ionization detection. Journal of the American Oil Chemists' Society, 71(2), 177-180. View Source